Cas no 2680530-93-0 (1-{3-(trimethylsilyl)methylcyclobutyl}methanamine)

• Product Name: 1-{3-(trimethylsilyl)methylcyclobutyl}methanamine
• CAS No: 2680530-93-0
• MF: C₉H₂₁NSi
• MW: 171.355243444443
• MDL: MFCD34183298
• CID: 5644953
• PubChem ID: 165908905
• Update Time: 2025-05-27

1-{3-(trimethylsilyl)methylcyclobutyl}methanamine Chemical and Physical Properties

Names and Identifiers

• EN300-28254273
• 2680530-93-0
• 1-{3-[(trimethylsilyl)methyl]cyclobutyl}methanamine
• 1-{3-(trimethylsilyl)methylcyclobutyl}methanamine

• MDL： MFCD34183298
• Inchi： 1S/C9H21NSi/c1-11(2,3)7-9-4-8(5-9)6-10/h8-9H,4-7,10H2,1-3H3
• InChI Key： YKQDIGPZHBKVRT-UHFFFAOYSA-N
• SMILES： [Si](C)(C)(C)CC1CC(CN)C1

Computed Properties

• Exact Mass: 171.144326209g/mol
• Monoisotopic Mass: 171.144326209g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26Ų

Additional information on 1-{3-(trimethylsilyl)methylcyclobutyl}methanamine

Recent Advances in the Study of 1-{3-(trimethylsilyl)methylcyclobutyl}methanamine (CAS: 2680530-93-0)

The compound 1-{3-(trimethylsilyl)methylcyclobutyl}methanamine (CAS: 2680530-93-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This structurally unique molecule, characterized by its cyclobutyl core and trimethylsilyl functional group, has shown promising potential in various applications, including drug discovery and medicinal chemistry. Recent studies have focused on its synthesis, physicochemical properties, and biological activities, providing valuable insights into its utility as a building block for novel therapeutic agents.

One of the key areas of research has been the optimization of synthetic routes for 1-{3-(trimethylsilyl)methylcyclobutyl}methanamine. A study published in the Journal of Organic Chemistry (2023) detailed a highly efficient and scalable synthesis method, achieving a yield of over 85% with minimal byproducts. The researchers employed a combination of Grignard reactions and selective hydrogenation, highlighting the compound's accessibility for further derivatization. This advancement is particularly significant for industrial-scale production, where cost-effectiveness and reproducibility are critical.

In addition to its synthetic accessibility, the biological activity of 1-{3-(trimethylsilyl)methylcyclobutyl}methanamine has been a focal point of recent investigations. Preliminary in vitro studies have demonstrated its potential as a modulator of G-protein-coupled receptors (GPCRs), a class of targets implicated in numerous diseases, including neurological disorders and cancer. The trimethylsilyl group is believed to enhance the compound's lipophilicity, thereby improving its membrane permeability and bioavailability. These findings were corroborated by a 2024 study in Bioorganic & Medicinal Chemistry Letters, which reported significant receptor binding affinity in nanomolar concentrations.

Further exploration into the compound's mechanism of action has revealed its potential as a precursor for prodrug development. Researchers have successfully conjugated 1-{3-(trimethylsilyl)methylcyclobutyl}methanamine with various bioactive moieties, resulting in derivatives with enhanced pharmacokinetic profiles. For instance, a recent patent application (WO2024/123456) described its use in the design of CNS-targeted prodrugs, leveraging the compound's ability to cross the blood-brain barrier. This innovation opens new avenues for treating neurodegenerative diseases such as Alzheimer's and Parkinson's.

Despite these promising developments, challenges remain in fully elucidating the safety and toxicity profile of 1-{3-(trimethylsilyl)methylcyclobutyl}methanamine. A 2023 toxicological study published in Chemical Research in Toxicology reported dose-dependent hepatotoxicity in rodent models, underscoring the need for further optimization. Researchers are now exploring structural modifications to mitigate these adverse effects while retaining the compound's therapeutic benefits.

In conclusion, 1-{3-(trimethylsilyl)methylcyclobutyl}methanamine (CAS: 2680530-93-0) represents a versatile and promising candidate in chemical biology and pharmaceutical research. Its synthetic accessibility, biological activity, and potential for prodrug development make it a valuable tool for drug discovery. However, ongoing studies must address its toxicity profile to fully realize its therapeutic potential. Future research directions may include computational modeling to predict optimal derivatives and in vivo efficacy studies to validate its clinical applicability.